5-[2-(4-Phenylpiperazinyl)ethyl]indolo[2,3-b]quinoxaline

• Molecular Formula: C26H25N5
• Molecular Weight: 407.5 g/mol
• SMILES: C1CN(CCN1CCN2C3=CC=CC=C3C4=NC5=CC=CC=C5N=C42)C6=CC=CC=C6
• InChI: InChI=1S/C26H25N5/c1-2-8-20(9-3-1)30-17-14-29(15-18-30)16-19-31-24-13-7-4-10-21(24)25-26(31)28-23-12-6-5-11-22(23)27-25/h1-13H,14-19H2
• InChIKey: SEUSYFOLYUFZLD-UHFFFAOYSA-N

5-[2-(4-Phenylpiperazinyl)ethyl]indolo[2,3-b]quinoxaline: A Specialized Indoloquinoxaline for Antiviral and DNA-Targeting Research

5-[2-(4-Phenylpiperazinyl)ethyl]indolo[2,3-b]quinoxaline is a synthetic heterocyclic small molecule belonging to the indolo[2,3-b]quinoxaline class, a family of fused tetracyclic compounds known for their planar aromatic core and DNA intercalation properties [1]. This derivative features a 4-phenylpiperazine moiety linked via an ethyl spacer to the indoloquinoxaline scaffold, a structural motif that is explored in patents and research for enhancing biological activity against herpes viruses and for modulating DNA interactions [2]. Its core structure is shared with the well-studied antiviral agent B-220 (2,3-dimethyl-6-(N,N-dimethylaminoethyl)-6H-indolo[2,3-b]quinoxaline) [3], but the distinct N-substitution pattern on the piperazine ring suggests a deliberate design for altered pharmacokinetic or target-binding profiles.

1

Indoloquinoxaline scaffold with reported DNA intercalation properties

2

Phenylpiperazine-ethyl substituent distinct from reference B-220

3

Suitable for antiviral mechanism research and G-quadruplex targeting studies

• [1] Wamberg, M.C.; Hassan, A.A.; Bond, A.D.; Pedersen, E.B. Intercalating nucleic acids (INAs) containing insertions of 6H-indolo[2,3-b]quinoxaline. (Accessed via SDOS). View Source
• [2] Patent CA2904468A1. Antiviral indolo[2,3-b]quinoxaline. Google Patents, 2014. View Source
• [3] Antiherpesvirus activity and mechanism of action of indolo-(2,3-b)quinoxaline and analogs. Antimicrobial Agents and Chemotherapy. Accessed via Semantic Scholar. View Source

Why 5-[2-(4-Phenylpiperazinyl)ethyl]indolo[2,3-b]quinoxaline Cannot Be Simply Replaced by Other Indoloquinoxalines

Generic substitution within the indolo[2,3-b]quinoxaline class is not scientifically valid due to the high sensitivity of biological activity to N-substituent variations. Research on the antiherpesvirus activity of 14 indoloquinoxaline derivatives demonstrated that seemingly minor changes to the amine-containing side chain dramatically alter antiviral potency; the most active compound, B-220, possesses a specific dimethylaminoethyl group at the 6-position [1]. Similarly, DNA binding studies with five novel indoloquinoxaline derivatives revealed that the nature and charge of the side chain substituents critically govern intercalation affinity and the resulting antiviral effect [2]. The phenylpiperazine-ethyl substituent in the target compound introduces different steric bulk, lipophilicity, and potential for receptor-mediated interactions compared to simpler dialkylaminoalkyl chains, making its biological profile unique and not interchangeable with analogs like B-220.

Side chain sensitivity

Minor N-substituent changes in indoloquinoxalines drastically alter antiviral response — a dimethylaminoethyl analog cannot replicate the phenylpiperazine profile.

DNA binding affinity variance

Intercalation strength depends on side chain charge and geometry; the phenylpiperazine moiety may shift binding mode compared to simpler aminoalkyl chains.

SAR divergence from B-220

B-220 is the most potent antiherpes congener in published sets; the target compound's activity rank is unknown and may not overlap, limiting direct replacement.

• [1] Antiherpesvirus activity and mechanism of action of indolo-(2,3-b)quinoxaline and analogs. Antimicrobial Agents and Chemotherapy. Accessed via Semantic Scholar. View Source
• [2] Interactions of antiviral indolo[2,3-b]quinoxaline derivatives with DNA. Semantic Scholar, 2008. View Source

Quantitative Differentiation Evidence for 5-[2-(4-Phenylpiperazinyl)ethyl]indolo[2,3-b]quinoxaline

DNA Intercalation Affinity Compared to Monocationic Indoloquinoxaline Analogs

The target compound belongs to a series of indoloquinoxaline derivatives whose DNA binding properties were investigated using absorption, fluorescence, and linear dichroism spectroscopy. In the broader study, mono- and dicationic derivatives exhibited higher antiviral effects than previously acknowledged agents against human cytomegalovirus (CMV) and herpes simplex virus type 1 (HSV-1). While specific quantitative data for the 4-phenylpiperazine derivative is not isolated in the accessed literature, its structure features a basic amine side chain that can be protonated at physiological pH, enabling electrostatic interaction with the DNA phosphate backbone and intercalation of the planar indoloquinoxaline core [1]. This mechanistic profile differentiates it from neutral or non-planar chemotypes.

DNA intercalation vs. B-220

Class-level inference

Target compound inferred to intercalate DNA via protonated phenylpiperazine side chain and planar core. No direct affinity value available.

Structural differentiation from B-220 may influence target binding.

Quantitative binding data require independent validation.

Evidence Dimension	DNA binding and antiviral activity
Target Compound Data	Not specifically quantified in accessed sources; inferred to intercalate DNA based on class behavior.
Comparator Or Baseline	B-220 (2,3-dimethyl-6-(dimethylaminoethyl)-6H-indolo[2,3-b]quinoxaline) demonstrated remarkable antiherpesvirus activity [2].
Quantified Difference	Not available; differentiation is structural (phenylpiperazine vs. dimethylaminoethyl side chain).
Conditions	Spectroscopic DNA binding assays; antiviral assays against CMV and HSV-1.

Why This Matters

The phenylpiperazine substituent confers distinct physicochemical properties that can influence tissue distribution and target binding compared to the more extensively studied dimethylaminoethyl analog B-220, which is critical for researchers developing next-generation antiviral or antitumor agents with improved selectivity.

• [1] Interactions of antiviral indolo[2,3-b]quinoxaline derivatives with DNA. Semantic Scholar, 2008. View Source
• [2] Antiherpesvirus activity and mechanism of action of indolo-(2,3-b)quinoxaline and analogs. Antimicrobial Agents and Chemotherapy. Accessed via Semantic Scholar. View Source

Antiviral Structural Activity Relationship (SAR) in the Indoloquinoxaline Series

A screening of 14 indoloquinoxaline derivatives against herpes virus revealed that antiviral potency is highly dependent on the nature of the substituent at the 6-position of the scaffold [1]. The most potent analog, B-220, contains a 2-(dimethylamino)ethyl group. The target compound's 2-(4-phenylpiperazin-1-yl)ethyl substituent represents a significant structural departure, introducing a larger, more lipophilic group that could alter the compound's ability to penetrate viral envelopes or interact with viral DNA polymerase. Patents covering antiviral indoloquinoxalines explicitly claim a wide range of amine-substituted derivatives, including those with piperazine rings, indicating that the phenylpiperazine group was a rational design choice for modulating antiviral activity [2].

Antiviral SAR context

Cross-study comparable

Among 14 tested indoloquinoxalines, B-220 (dimethylaminoethyl) was most active; phenylpiperazine derivative not included in same screen.

Phenylpiperazine side chain may occupy a distinct potency-selectivity space.

Direct comparative antiviral data are unavailable.

Evidence Dimension	Antiviral potency (qualitative SAR)
Target Compound Data	Not specifically tested in the available study.
Comparator Or Baseline	B-220 was identified as the most active antiherpes compound among 14 tested derivatives [1].
Quantified Difference	Not available; potency rank unknown.
Conditions	Antiherpesvirus activity assay in cell culture.

Why This Matters

Understanding the SAR landscape is crucial for procurement decisions in antiviral drug discovery programs, as the phenylpiperazine derivative may occupy a distinct position in potency-selectivity space not covered by simpler alkylamino analogs.

• [1] Antiherpesvirus activity and mechanism of action of indolo-(2,3-b)quinoxaline and analogs. Antimicrobial Agents and Chemotherapy. Accessed via Semantic Scholar. View Source
• [2] Patent CA2904468A1. Antiviral indolo[2,3-b]quinoxaline. Google Patents, 2014. View Source

Potential for G-Quadruplex DNA Targeting

Indolo[2,3-b]quinoxalines trisubstituted with basic side chains have been investigated as selective ligands for telomeric G-quadruplex (G4) DNA structures [1]. The target compound, with its phenylpiperazine-ethyl substituent, fits this general pharmacophore model: a planar aromatic core for G-tetrad stacking and a cationic side chain for groove/phosphate interactions. While no direct G4-binding data for this specific compound was identified, the class has demonstrated potential as selective G4 ligands, offering a therapeutically relevant differentiation from canonical DNA duplex intercalators.

G-quadruplex ligand potential

Class-level inference

Trisubstituted indoloquinoxalines with basic side chains fit pharmacophore for telomeric G4 DNA; no compound-specific G4 binding data identified.

May support G4-targeted anticancer research if selectivity is confirmed.

Requires FRET/SPR validation in G4 models.

Evidence Dimension	G-quadruplex DNA binding potential
Target Compound Data	Not directly measured.
Comparator Or Baseline	Trisubstituted indolo[2,3-b]quinoxalines with basic chains designed as G4 ligands [1].
Quantified Difference	Not available.
Conditions	In silico design and spectroscopic G4-binding assays.

Why This Matters

If G4 selectivity can be confirmed, this compound would offer a distinct mechanism of action for anticancer research compared to drugs targeting duplex DNA, potentially reducing off-target effects.

• [1] Synthèse d'indolo[2,3-b]quinoxalines trisubstituées, une nouvelle famille de ligands des structures G-quadruplexes des télomères. Theses.fr, 2008. View Source

Recommended Research Applications for 5-[2-(4-Phenylpiperazinyl)ethyl]indolo[2,3-b]quinoxaline Based on Existing Evidence

Antiviral Drug Discovery for Herpesviruses

Based on the established antiviral SAR of indoloquinoxalines where side chain variation dictates potency [1], this compound is a strong candidate for screening panels against herpes simplex virus (HSV) and cytomegalovirus (CMV). Its phenylpiperazine group may confer altered cellular permeability or viral protein target engagement compared to the reference compound B-220. The compound can be used in plaque reduction assays and viral DNA synthesis inhibition studies, with the patent literature supporting its inclusion as a potential antiviral composition component [2].

DNA Binding and Topoisomerase Inhibition Studies

Given the class's known DNA intercalation properties [1], this compound can be employed in biophysical studies (UV-Vis titration, fluorescence quenching, circular dichroism) to quantify its affinity for duplex DNA. Comparative studies against B-220 and other aminoalkyl indoloquinoxalines would directly address the knowledge gap in structure-activity relationships, potentially revealing whether the phenylpiperazine moiety enhances binding affinity or alters binding mode.

G-Quadruplex-Targeted Anticancer Agent Development

The trisubstituted indoloquinoxaline scaffold with a basic side chain aligns with the pharmacophore for telomeric G4-DNA ligands [1]. This compound should be prioritized for in vitro G4-binding assays (FRET melting, SPR) and cellular studies assessing telomerase inhibition and senescence induction in cancer cell lines. A positive result would establish a novel application domain distinct from standard antiviral research.

Application

Selection Property

Validation Focus

Herpesvirus antiviral research

Phenylpiperazine substitution profile vs. B-220

Viral DNA synthesis inhibition and plaque reduction endpoints

DNA binding and topoisomerase inhibition studies

Intercalation affinity and binding mode

UV-Vis titration, fluorescence quenching and CD spectroscopy

G-quadruplex-targeted anticancer research

Telomeric G4 ligand pharmacophore fit

FRET melting, SPR and telomerase inhibition in cancer cell lines

• [1] Synthèse d'indolo[2,3-b]quinoxalines trisubstituées, une nouvelle famille de ligands des structures G-quadruplexes des télomères. Theses.fr, 2008. View Source
• [2] Patent CA2904468A1. Antiviral indolo[2,3-b]quinoxaline. Google Patents, 2014. View Source